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Cat. No.: B1258141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 1-palmitoyl-2-{6-[(7-nitro-2-1,3-benzoxadiazol-4-

yl)amino]hexanoyl}-sn-glycero-3-phosphocholine (C6-NBD-PC), a fluorescently labeled

phospholipid analog essential for research in membrane biophysics, cell biology, and drug

delivery. Its unique properties allow for the real-time visualization and quantification of lipid

dynamics within cellular and model membranes.

Core Principles of C6-NBD-PC
C6-NBD-PC is a synthetic phosphatidylcholine (PC) molecule where the fatty acid at the sn-2

position is replaced with a short 6-carbon (hexanoyl) chain tagged with a 7-nitrobenz-2-oxa-

1,3-diazol-4-yl (NBD) fluorophore.[1][2] This structure allows it to mimic natural phospholipids,

enabling its incorporation into lipid bilayers.[3]

The fundamental principle behind its utility is the environmental sensitivity of the NBD

fluorophore.[1][4] The NBD group's fluorescence quantum yield is highly dependent on the

polarity of its surroundings. It exhibits bright fluorescence in non-polar, hydrophobic

environments (such as the interior of a lipid membrane) but is significantly quenched in polar,

aqueous environments.[5] This property is exploited in a variety of assays to report on the
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probe's location and the dynamics of its environment. However, a notable characteristic of the

NBD fluorophore is its susceptibility to photobleaching, which should be considered during

experimental design.[1]

Physicochemical and Spectroscopic Properties
The quantitative properties of C6-NBD-PC are crucial for experimental setup and data

interpretation. While properties like molecular weight are constant, the key spectroscopic

parameters are highly dependent on the probe's environment.

Property Value / Description

Full Chemical Name

1-palmitoyl-2-{6-[(7-nitro-2-1,3-benzoxadiazol-4-

yl)amino]hexanoyl}-sn-glycero-3-

phosphocholine[2]

Molecular Formula C₃₆H₆₂N₅O₁₁P[2]

Molecular Weight 771.88 g/mol [2]

Excitation Maximum (λex) ~466 - 467 nm[6][7]

Emission Maximum (λem) ~536 - 538 nm[6][7]

Molar Extinction Coeff. (ε)

Environment-Dependent: The molar absorptivity

of NBD derivatives varies with solvent polarity.

Specific values for C6-NBD-PC in a lipid bilayer

are not consistently reported.

Quantum Yield (Φ)

Environment-Dependent: The quantum yield is

low in aqueous solutions and significantly higher

in hydrophobic environments like lipid

membranes or non-polar solvents.[5][8]

Solubility Soluble in chloroform, DMSO, and ethanol.[7]

Key Applications & Experimental Protocols
C6-NBD-PC is a versatile tool for several key experimental applications.
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Analysis of Intracellular Lipid Trafficking
C6-NBD-PC is widely used to visualize the movement and distribution of phospholipids from

the plasma membrane to internal organelles.[9][10] Because it is a PC analog, it can be used

to trace pathways of phospholipid sorting and metabolism.[9]
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Caption: Workflow for visualizing C6-NBD-PC intracellular trafficking.

Detailed Protocol: Live-Cell Lipid Trafficking Assay

Probe Preparation:

Prepare a 1 mM stock solution of C6-NBD-PC in ethanol or DMSO.
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To create a complex for cell delivery, dry a desired amount of the stock solution under a

stream of nitrogen gas to form a thin film.

Resuspend the lipid film in ethanol.

In a separate tube, prepare a solution of fatty acid-free Bovine Serum Albumin (BSA) in a

suitable buffer (e.g., HBSS or PBS).

While vortexing the BSA solution, slowly add the C6-NBD-PC/ethanol solution to create

the final NBD-PC-BSA complex (typically at a final concentration of 5 µM).[8]

Cell Labeling:

Culture cells on glass-bottom dishes or coverslips suitable for microscopy.

Wash the cells three times with ice-cold buffer (e.g., HBSS) to inhibit endocytosis.[8]

Incubate the cells with the 5 µM NBD-PC-BSA complex in ice-cold buffer for 30 minutes at

4°C. This allows the probe to insert into the outer leaflet of the plasma membrane.[8]

Wash the cells three times with ice-cold buffer to remove any unbound probe.

Trafficking and Visualization:

To initiate trafficking, replace the cold buffer with pre-warmed (37°C) complete cell culture

medium.[8]

Incubate the cells at 37°C for a desired time course (e.g., 15, 30, 60 minutes) to allow for

internalization and transport to various organelles.[8]

At each time point, wash the cells. To remove the signal from probes remaining in the

plasma membrane, perform a "back-exchange" by incubating the cells with a solution of

defatted BSA (e.g., 5% w/v) on ice.[11]

Immediately image the cells using a fluorescence microscope with appropriate filter sets

(e.g., FITC/GFP channel).

Transbilayer Lipid Movement (Flip-Flop) Assay
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This assay measures the rate at which C6-NBD-PC moves from the outer leaflet to the inner

leaflet of a membrane. It utilizes sodium dithionite, a membrane-impermeable chemical that

quenches the fluorescence of NBD molecules it comes into contact with.[12] By measuring the

fluorescence before and after dithionite addition, the fraction of the probe protected in the inner

leaflet can be quantified.

Step 1: Membrane Labeling

Step 2: Dithionite Addition
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Caption: Principle of the dithionite-based transbilayer movement assay.

Detailed Protocol: Flip-Flop Assay in Vesicles

Vesicle Preparation:
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Prepare Large Unilamellar Vesicles (LUVs) or Giant Unilamellar Vesicles (GUVs) using

standard methods (e.g., extrusion or electroformation).

Incorporate 1-2 mol% of C6-NBD-PC into the lipid mixture before vesicle formation.

Fluorescence Measurement:

Dilute the vesicle suspension in a cuvette to a suitable concentration for fluorometry.

Measure the initial total fluorescence (F_initial) using excitation at ~467 nm and emission

at ~538 nm.

Quenching:

Prepare a fresh stock solution of sodium dithionite (e.g., 1 M in a buffered solution, pH >

7.0).

Add a small volume of the dithionite solution to the cuvette to achieve a final concentration

of ~10-30 mM. Mix quickly.

Immediately record the fluorescence until a stable, lower plateau is reached (F_final). This

represents the fluorescence from the C6-NBD-PC in the inner leaflet, which is protected

from the dithionite.[12]

Data Analysis:

(Optional) To determine the fluorescence corresponding to 100% quenching, add a

detergent (e.g., Triton X-100) to disrupt the vesicles, exposing all NBD probes to the

dithionite.

The percentage of C6-NBD-PC in the inner leaflet can be calculated from the fluorescence

intensities before and after dithionite addition, after correcting for any dilution effects.

Membrane Fusion Assays
C6-NBD-PC can act as a donor fluorophore in Förster Resonance Energy Transfer (FRET)

based lipid-mixing assays. In a common setup, one population of vesicles is co-labeled with

C6-NBD-PC (donor) and a rhodamine-labeled lipid (acceptor, e.g., N-Rh-PE). FRET occurs
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due to their proximity, quenching the NBD fluorescence. These labeled vesicles are mixed with

an unlabeled vesicle population. When fusion occurs, the probes are diluted into the unlabeled

membrane, increasing the average distance between donor and acceptor. This reduces FRET

efficiency, leading to an increase in NBD fluorescence (dequenching), which can be monitored

over time.
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Caption: FRET-based membrane fusion assay using C6-NBD-PC.

Detailed Protocol: Vesicle-Based Lipid Mixing Assay

Liposome Preparation:

Prepare two populations of liposomes.

"Labeled" Vesicles: Prepare vesicles containing the lipid of interest plus 1-1.5 mol% C6-
NBD-PC (FRET donor) and 1-1.5 mol% N-Rh-PE (FRET acceptor).
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"Unlabeled" Vesicles: Prepare vesicles with the same base lipid composition but without

any fluorescent probes.

Fusion Assay:

In a fluorometer cuvette, add the unlabeled vesicles in excess (e.g., a 5:1 or 10:1 ratio)

relative to the labeled vesicles in a suitable reaction buffer.

Place the cuvette in a temperature-controlled fluorometer and monitor the NBD

fluorescence (Ex: ~467 nm, Em: ~538 nm) to establish a baseline.

Initiate fusion by adding the component of interest (e.g., Ca²⁺, a fusogenic protein like

SNAREs, or a viral fusion peptide).

Record the increase in NBD fluorescence over time.

Data Normalization:

The maximum (100%) fluorescence value can be determined by adding a detergent (e.g.,

Triton X-100) to the labeled vesicles alone, which completely dilutes the probes and

eliminates FRET.

The percentage of fusion can be calculated by normalizing the observed fluorescence

increase to the maximum dequenching value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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